2-(1,3-Benzothiazol-2-ylsulfanyl)propanoic acid
Overview
Description
2-(1,3-Benzothiazol-2-ylsulfanyl)propanoic acid is a chemical compound with the CAS Number: 3383-66-2 . It has a molecular weight of 239.32 and its IUPAC name is 2-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H9NO2S2/c1-6(9(12)13)14-10-11-7-4-2-3-5-8(7)15-10/h2-6H,1H3,(H,12,13) . This code provides a specific textual identifier for the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The compound’s InChI key is ZRMKAMAPVMHSFW-UHFFFAOYSA-N .Scientific Research Applications
Anticonvulsant Activity
One of the notable applications of 2-(1,3-Benzothiazol-2-ylsulfanyl)propanoic acid is in the field of anticonvulsant drug design. Researchers have synthesized a series of compounds exploring 2-amino benzothiazole and 2-mercapto benzothiazole derivatives, including 2-(1,3-Benzothiazol-2-ylsulfanyl)propanoic acid, to evaluate their anticonvulsant activity and neurotoxicity. These studies aim to meet the structural requirements of pharmacophores for potential anticonvulsant agents .
Drug Synthesis
The compound has been used in the synthesis of various drugs due to its benzothiazole core, which is a common motif in many pharmacologically active molecules. The benzothiazole ring system is known for its diverse biological activities, and derivatives like 2-(1,3-Benzothiazol-2-ylsulfanyl)propanoic acid are valuable intermediates in drug synthesis .
Safety and Hazards
Mechanism of Action
- In some formulations, such as vaginal creams, sodium propionate (a salt of propanoic acid) was used as a preservative. Other active ingredients facilitated wound healing and tissue repair .
- Propionates may compete, inhibit, or interfere with microbial processes, ultimately affecting cell viability and growth .
- Downstream effects may include disruption of energy metabolism, inhibition of fatty acid synthesis, and interference with nucleotide biosynthesis .
- Impact on Bioavailability : The compound’s bioavailability depends on its formulation and route of administration .
- Cellular effects include altered energy production, impaired lipid synthesis, and potential growth inhibition .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
properties
IUPAC Name |
2-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2S2/c1-6(9(12)13)14-10-11-7-4-2-3-5-8(7)15-10/h2-6H,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRMKAMAPVMHSFW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)SC1=NC2=CC=CC=C2S1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00387681 | |
Record name | 2-[(1,3-Benzothiazol-2-yl)sulfanyl]propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00387681 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3-Benzothiazol-2-ylsulfanyl)propanoic acid | |
CAS RN |
3383-66-2 | |
Record name | 2-[(1,3-Benzothiazol-2-yl)sulfanyl]propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00387681 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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